Cas no 922574-10-5 (N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide)

N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide is a biphenyl carboxamide derivative featuring a benzothiazole and pyridine moiety, imparting unique structural and electronic properties. Its hybrid heterocyclic framework enhances binding affinity and selectivity, making it a valuable scaffold in medicinal chemistry and drug discovery. The compound exhibits potential as a kinase inhibitor or receptor modulator due to its ability to interact with biological targets through multiple pharmacophoric elements. Its well-defined synthesis route allows for structural modifications to optimize pharmacokinetic properties. This molecule is primarily used in research applications, particularly in the development of therapeutic agents targeting inflammation, oncology, or neurological disorders.
N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide structure
922574-10-5 structure
Product Name:N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide
CAS No:922574-10-5
MF:C27H21N3OS
MW:435.540144681931
CID:6453512
Update Time:2025-05-30

N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide
    • N-(4-methyl-1,3-benzothiazol-2-yl)-4-phenyl-N-(pyridin-3-ylmethyl)benzamide
    • [1,1'-Biphenyl]-4-carboxamide, N-(4-methyl-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
    • Inchi: 1S/C27H21N3OS/c1-19-7-5-11-24-25(19)29-27(32-24)30(18-20-8-6-16-28-17-20)26(31)23-14-12-22(13-15-23)21-9-3-2-4-10-21/h2-17H,18H2,1H3
    • InChI Key: SSPZIQICWOTLCF-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=CC=C(C(N(C2=NC3=C(C)C=CC=C3S2)CC2=CC=CN=C2)=O)C=C1

N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide Pricemore >>

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Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide

N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide (CAS 922574-10-5): A Comprehensive Scientific Profile

The compound N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide (CAS 922574-10-5) represents an important heterocyclic molecule with significant potential in pharmaceutical research and material science. This biphenyl carboxamide derivative combines multiple pharmacophoric elements including a benzothiazole core, pyridine moiety, and biphenyl scaffold, making it particularly interesting for drug discovery applications.

Recent scientific literature indicates growing interest in benzothiazole-pyridine hybrids due to their diverse biological activities. The structural features of CAS 922574-10-5 suggest potential applications as kinase inhibitors or modulators of protein-protein interactions, which aligns with current pharmaceutical research trends targeting cancer and neurodegenerative diseases. The presence of both hydrogen bond acceptors and aromatic systems in this molecule makes it particularly suitable for rational drug design approaches.

From a chemical perspective, N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide demonstrates interesting physicochemical properties. The compound typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its molecular weight of 425.52 g/mol and calculated logP value suggest favorable drug-like properties according to Lipinski's rule of five, making it attractive for medicinal chemistry applications.

The synthesis of CAS 922574-10-5 typically involves multi-step organic transformations, including amide bond formation between appropriately functionalized biphenyl carboxylic acid derivatives and the benzothiazole-pyridine amine component. Recent advances in coupling reagents and catalytic methods have improved the efficiency of such synthetic routes, addressing common challenges in preparing similar heterocyclic carboxamides.

In material science applications, the extended π-conjugated system of this molecule suggests potential utility in organic electronic devices. Researchers are particularly interested in such aromatic amide derivatives for their possible applications in organic light-emitting diodes (OLEDs) or as charge transport materials. The rigid molecular framework and presence of multiple aromatic systems may contribute to interesting photophysical properties worth investigating.

Quality control and characterization of N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide typically employ advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are standard methods for verifying the purity and identity of this compound. These analytical protocols are particularly important given the compound's potential use in pharmaceutical development.

The commercial availability of CAS 922574-10-5 from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Current market analysis shows steady demand for such pharmaceutical intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs. Proper storage conditions typically recommend protection from light and moisture at controlled temperatures to maintain stability.

From a regulatory perspective, N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide is not currently listed on major controlled substance inventories. However, researchers should always consult local regulations when handling any chemical substance. The compound's safety profile continues to be evaluated as part of ongoing research into similar heterocyclic compounds.

Future research directions for CAS 922574-10-5 may include detailed structure-activity relationship studies, formulation development, and investigation of its potential as a scaffold for combinatorial chemistry. The compound's structural features make it particularly suitable for generating focused libraries of analogs with potential therapeutic applications. Such studies could provide valuable insights into the design of new bioactive molecules targeting various disease pathways.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-1,1'-biphenyl-4-carboxamide represents an important chemical entity with diverse potential applications in pharmaceutical research and material science. Its unique structural features and promising physicochemical properties continue to attract scientific interest, making it a compound worth watching in coming years as research into similar heterocyclic systems advances.

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